Cas no 2229487-81-2 (5-Bromo-6-ethynyl-1,3-dioxaindane)

• Product Name: 5-Bromo-6-ethynyl-1,3-dioxaindane
• CAS No: 2229487-81-2
• MF: C₉H₅BrO₂
• MW: 225.038801908493
• CID: 5807951
• PubChem ID: 138986252
• Update Time: 2025-10-28

5-Bromo-6-ethynyl-1,3-dioxaindane Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-ethynyl-1,3-dioxaindane
• 5-Bromo-6-ethynylbenzo[d][1,3]dioxole
• 1,3-Benzodioxole, 5-bromo-6-ethynyl-
• 5-bromo-6-ethynyl-1,3-benzodioxole
• 2229487-81-2
• A1-19191
• EN300-1991543

• Inchi： 1S/C9H5BrO2/c1-2-6-3-8-9(4-7(6)10)12-5-11-8/h1,3-4H,5H2
• InChI Key： XZDKHCSXDIXEMM-UHFFFAOYSA-N
• SMILES： O1C2=CC(C#C)=C(Br)C=C2OC1

Computed Properties

• Exact Mass: 223.94729g/mol
• Monoisotopic Mass: 223.94729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.72±0.1 g/cm3(Predicted)
• Boiling Point: 279.8±40.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 5-Bromo-6-ethynyl-1,3-dioxaindane

Comprehensive Overview of 5-Bromo-6-ethynyl-1,3-dioxaindane (CAS No. 2229487-81-2): Properties, Applications, and Research Insights

The compound 5-Bromo-6-ethynyl-1,3-dioxaindane (CAS No. 2229487-81-2) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Characterized by its unique bromo and ethynyl functional groups, this compound serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring a 1,3-dioxaindane core, enables diverse reactivity, making it valuable for designing novel drug candidates and advanced materials. Researchers frequently explore its potential in click chemistry and cross-coupling reactions, aligning with the growing demand for modular synthetic approaches.

In recent years, the scientific community has shown heightened interest in 5-Bromo-6-ethynyl-1,3-dioxaindane due to its role in small-molecule drug discovery. Its bromine substituent facilitates selective functionalization, while the ethynyl group offers a handle for bioorthogonal chemistry—a hot topic in targeted therapy development. This aligns with trends in precision medicine, where researchers seek compounds that enable site-specific modifications. Additionally, its dioxaindane scaffold is structurally analogous to bioactive motifs found in CNS-active compounds, sparking investigations into neurological applications.

The compound’s physicochemical properties, such as moderate lipophilicity and stability under physiological conditions, further enhance its utility. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), a critical factor for reproducibility in academic and industrial settings. As sustainability gains traction, synthetic routes for 5-Bromo-6-ethynyl-1,3-dioxaindane increasingly emphasize atom economy and green chemistry principles, addressing environmental concerns without compromising yield.

Beyond pharmaceuticals, CAS No. 2229487-81-2 finds niche applications in organic electronics. Its conjugated system and electron-rich dioxaindane ring make it a candidate for designing OLED materials or conductive polymers. This dual applicability—spanning life sciences and materials engineering—positions it as a multidisciplinary research tool. Frequently asked questions (FAQs) in scholarly forums often revolve around its synthetic protocols, handling precautions, and scalability, reflecting practical challenges in deployment.

Ongoing studies explore derivatization strategies to expand the compound’s utility. For instance, introducing fluorinated analogs could improve metabolic stability, while PEGylation might enhance solubility—a common hurdle in formulation. Such innovations resonate with the broader push for next-generation therapeutics and smart materials. As research progresses, 5-Bromo-6-ethynyl-1,3-dioxaindane is poised to remain a focal point in journals and patent literature, bridging gaps between molecular design and real-world applications.